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Compound of Interest

Compound Name: DX-619
CAS No.: 431058-65-0
Cat. No.: B1241561

Get Quote

PR-619 Technical Support Center

This technical support center provides best practices, troubleshooting guides, and frequently

asked questions for the long-term storage and effective use of PR-619, a broad-spectrum
deubiquitinase (DUB) inhibitor.

Best Practices for Long-Term Storage of PR-619

Proper storage of PR-619 is critical to maintain its stability and efficacy for long-term use in
research.

Lyophilized Powder

For optimal long-term stability, the lyophilized powder of PR-619 should be stored at -20°C and
kept desiccated.[1] Under these conditions, the compound is stable for at least three to four
years.[2][3] While it is shipped at room temperature, it is expected to be stable for the duration
of shipping and normal handling; upon receipt, it should be stored at -20°C as recommended.

[415]

Reconstituted Solutions
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Once PR-619 is reconstituted in a solvent such as DMSO, it is crucial to aliquot the stock
solution into single-use volumes to avoid repeated freeze-thaw cycles.[1][4] These aliquots
should be stored in tightly sealed vials.[4][6] The stability of the reconstituted solution depends
on the storage temperature.

Data Presentation

Table 1: Recommended Storage Conditions and Stability of PR-619

Storage Recommended
Form . Notes
Temperature Duration
Stable forup to 3
N ) years.[4][7] Stability of
Lyophilized Powder -20°C, Desiccated Up to 4 years
> 4 years has been
reported.[3]
Use within one month
Solution in DMSO -20°C Up to 1 month to prevent loss of
potency.[1][4]
For longer-term
Solution in DMSO -80°C Up to 1 year storage of the stock

solution.[2]

Table 2: Solubility of PR-619

Solvent Concentration

DMSO >11.15 mg/mL[8]

Soluble to 10 mM[9]

20 mg/ml[3]

DMF 10 mg/mi[3]
Water Insoluble[8]
Ethanol Insoluble[8]
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Experimental Protocols
Protocol: Preparation of PR-619 Stock Solution

» Before opening, bring the vial of lyophilized PR-619 to room temperature.

e To prepare a 10 mM stock solution, reconstitute 1 mg of the powder in 0.45 mL of fresh,
anhydrous DMSO.[1]

« |If complete solubilization is not achieved, gently warm the tube at 37°C for 10 minutes and/or
sonicate for a short period.[8]

 Aliquot the stock solution into smaller, single-use volumes in tightly sealed vials.

o Store the aliquots at -20°C for short-term use (up to 1 month) or at -80°C for long-term
storage (up to 1 year).[2]

Mandatory Visualization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.cellsignal.com/products/activators-inhibitors/pr-619/26065
https://www.selleckchem.com/products/pr-619.html
https://www.caymanchem.com/product/16276/pr-619
https://captivatebio.com/store/pub/media/documents/products/small_molecules/CaptivateBio-FAQs-Sheet-Small-Molecules.pdf
https://www.sigmaaldrich.com/HK/zh/technical-documents/technical-article/protein-biology/interrogation-protein-pathways/faqs-inhibitor-preparation
https://www.benchchem.com/pdf/Technical_Support_Center_Stability_of_Small_Molecule_Inhibitors_in_Cell_Culture_Media.pdf
https://file.selleckchem.com/downloads/Inhibitor-Handling-Instructions-en.pdf
https://www.apexbt.com/pr-619.html
https://www.rndsystems.com/products/pr-619_4482
https://www.benchchem.com/product/b1241561/docs#best-practices-for-long-term-storage-of-pr-619
https://www.benchchem.com/product/b1241561/docs#best-practices-for-long-term-storage-of-pr-619
https://www.benchchem.com/product/b1241561/docs#best-practices-for-long-term-storage-of-pr-619
https://www.benchchem.com/product/b1241561/docs#best-practices-for-long-term-storage-of-pr-619
https://www.benchchem.com/product/b1241561?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1241561?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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